N-(3-chlorophenyl)-N-[4-[(2,6-dichlorophenoxy)methyl]-1,3-thiazol-2-yl]acetamide

• IUPAC Name: N-(3-chlorophenyl)-N-[4-[(2,6-dichlorophenoxy)methyl]-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C18H13Cl3N2O2S/c1-11(24)23(14-5-2-4-12(19)8-14)18-22-13(10-26-18)9-25-17-15(20)6-3-7-16(17)21/h2-8,10H,9H2,1H3
• InChI Key: FNNOZUDUFUANFT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C1=CC(=CC=C1)Cl)C2=NC(=CS2)COC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C18H13Cl3N2O2S
• Molecular Weight: 427.7 g/mol

Description

N-(3-chlorophenyl)-N-[4-[(2,6-dichlorophenoxy)methyl]-1,3-thiazol-2-yl]acetamide, also known as CGP 7930, is a selective antagonist of the GABAB receptor. It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

N-(3-chlorophenyl)-N-[4-[(2,6-dichlorophenoxy)methyl]-1,3-thiazol-2-yl]acetamide 7930 acts as a selective antagonist of the GABAB receptor, which is a G protein-coupled receptor found in the central nervous system. The GABAB receptor plays a crucial role in the regulation of neurotransmitter release and neuronal excitability. By blocking the GABAB receptor, N-(3-chlorophenyl)-N-[4-[(2,6-dichlorophenoxy)methyl]-1,3-thiazol-2-yl]acetamide 7930 increases the release of various neurotransmitters, including dopamine, serotonin, and acetylcholine, leading to its therapeutic effects.
Biochemical and Physiological Effects:
N-(3-chlorophenyl)-N-[4-[(2,6-dichlorophenoxy)methyl]-1,3-thiazol-2-yl]acetamide 7930 has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the release of various neurotransmitters, leading to its therapeutic effects. It has also been shown to modulate the activity of ion channels and intracellular signaling pathways.

Advantages and Limitations for Lab Experiments

N-(3-chlorophenyl)-N-[4-[(2,6-dichlorophenoxy)methyl]-1,3-thiazol-2-yl]acetamide 7930 has several advantages as a research tool. It is highly selective for the GABAB receptor, making it an ideal tool for studying the role of this receptor in various physiological and pathological conditions. However, its use is limited by its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N-(3-chlorophenyl)-N-[4-[(2,6-dichlorophenoxy)methyl]-1,3-thiazol-2-yl]acetamide 7930. One potential direction is the development of more potent and selective GABAB receptor antagonists. Another potential direction is the investigation of the therapeutic potential of N-(3-chlorophenyl)-N-[4-[(2,6-dichlorophenoxy)methyl]-1,3-thiazol-2-yl]acetamide 7930 in various neurological and psychiatric disorders. Finally, the development of novel drug delivery systems for N-(3-chlorophenyl)-N-[4-[(2,6-dichlorophenoxy)methyl]-1,3-thiazol-2-yl]acetamide 7930 could improve its solubility and bioavailability, making it a more effective therapeutic agent.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-N-[4-[(2,6-dichlorophenoxy)methyl]-1,3-thiazol-2-yl]acetamide 7930 involves a series of chemical reactions starting from 3-chloroaniline and 2,6-dichlorophenol. The final product is obtained by reacting the intermediate with thioacetic acid followed by acetic anhydride. The purity of the compound is confirmed by various spectroscopic techniques.

Scientific Research Applications

N-(3-chlorophenyl)-N-[4-[(2,6-dichlorophenoxy)methyl]-1,3-thiazol-2-yl]acetamide 7930 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have potential as an antidepressant, anxiolytic, and antipsychotic agent. It has also been studied for its potential use in the treatment of addiction, epilepsy, and pain.